Cas no 2229653-80-7 (4-(2-methoxy-4-methylphenyl)but-3-en-2-one)

• Product Name: 4-(2-methoxy-4-methylphenyl)but-3-en-2-one
• CAS No: 2229653-80-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6080530
• PubChem ID: 20667074
• Update Time: 2025-10-29

4-(2-methoxy-4-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-4-methylphenyl)but-3-en-2-one
• EN300-1743541
• EN300-39916227
• 2229653-80-7
• (3E)-4-(2-methoxy-4-methylphenyl)but-3-en-2-one
• SCHEMBL14926712

• Inchi： 1S/C12H14O2/c1-9-4-6-11(7-5-10(2)13)12(8-9)14-3/h4-8H,1-3H3/b7-5+
• InChI Key： IFHFRIGCAMLNAM-FNORWQNLSA-N
• SMILES： O(C)C1C=C(C)C=CC=1/C=C/C(C)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2-methoxy-4-methylphenyl)but-3-en-2-one

Introduction to 4-(2-methoxy-4-methylphenyl)but-3-en-2-one (CAS No. 2229653-80-7)

4-(2-methoxy-4-methylphenyl)but-3-en-2-one is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This molecule, identified by the chemical abstracts service number CAS No. 2229653-80-7, has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of both aromatic and alkenyl functional groups makes it a versatile intermediate for the development of various bioactive molecules.

The structural framework of 4-(2-methoxy-4-methylphenyl)but-3-en-2-one consists of a phenyl ring substituted with a methoxy group at the 2-position and a methyl group at the 4-position, coupled with a butenone moiety. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel compounds with tailored biological activities. The molecule’s ability to participate in diverse chemical reactions, such as condensation, oxidation, and reduction processes, further enhances its utility in synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(2-methoxy-4-methylphenyl)but-3-en-2-one. Researchers have been investigating its role as a precursor or intermediate in the synthesis of pharmacologically active agents. For instance, derivatives of this compound have shown promise in modulating enzyme activities and interacting with biological targets relevant to neurological disorders, inflammation, and metabolic diseases. The methoxy and methyl substituents on the phenyl ring contribute to the compound’s lipophilicity, which is often a critical factor in drug absorption and distribution.

One of the most compelling aspects of 4-(2-methoxy-4-methylphenyl)but-3-en-2-one is its versatility in medicinal chemistry applications. The butenone group serves as a reactive site for further functionalization, allowing chemists to introduce additional moieties that can enhance binding affinity or selectivity towards specific biological targets. This flexibility has led to several innovative synthetic strategies aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of related compounds.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions involving 4-(2-methoxy-4-methylphenyl)but-3-en-2-one. Molecular docking studies have revealed that this compound can effectively engage with various protein receptors, suggesting its potential as an allosteric modulator or inhibitor. Such insights are crucial for designing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of 4-(2-methoxy-4-methylphenyl)but-3-en-2-one itself is an intriguing challenge that has driven innovation in organic synthesis methodologies. Traditional approaches often involve multi-step sequences starting from readily available aromatic precursors. However, modern techniques such as cross-coupling reactions and catalytic asymmetric transformations have provided more efficient and sustainable routes to this compound. These advancements not only streamline the production process but also enable the synthesis of complex derivatives with enhanced functional properties.

The role of CAS No. 2229653-80-7 in academic and industrial research cannot be overstated. Its documentation in chemical databases ensures that researchers worldwide can access reliable information about its properties, safety profiles, and potential applications. This accessibility fosters collaboration across disciplines and accelerates the discovery of novel therapeutic agents.

In conclusion, 4-(2-methoxy-4-methylphenyl)but-3-en-2-one represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural features, combined with its reactivity and biological relevance, make it a cornerstone in the development of innovative drug candidates. As research continues to uncover new applications for this molecule, its significance in advancing medical science is poised to grow even further.